Cas no 1804140-92-8 (2-Methoxy-6-methyl-4-nitropyridine)

• Product Name: 2-Methoxy-6-methyl-4-nitropyridine
• CAS No: 1804140-92-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4908039
• Update Time: 2025-10-15

2-Methoxy-6-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methyl-4-nitropyridine

• Inchi： 1S/C7H8N2O3/c1-5-3-6(9(10)11)4-7(8-5)12-2/h3-4H,1-2H3
• InChI Key： CCOZIRXHBTVVHC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-6-methyl-4-nitropyridine

2-Methoxy-6-methyl-4-nitropyridine (CAS No. 1804140-92-8): An Overview of a Promising Heterocyclic Compound

2-Methoxy-6-methyl-4-nitropyridine (CAS No. 1804140-92-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-Methoxy-6-methyl-4-nitropyridine is C₈H₉N₂O₃, and its molecular weight is approximately 175.17 g/mol. The presence of a nitro group at the 4-position and a methoxy group at the 2-position, along with a methyl group at the 6-position, imparts distinct chemical properties to this molecule. These functional groups contribute to its reactivity and stability, making it an attractive candidate for various synthetic transformations.

In the realm of pharmaceutical research, 2-Methoxy-6-methyl-4-nitropyridine has shown promise as an intermediate in the synthesis of novel drugs. Pyridine derivatives are well-known for their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. Recent studies have explored the use of this compound in the development of anti-inflammatory agents, anticancer drugs, and neuroprotective compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Methoxy-6-methyl-4-nitropyridine exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Beyond pharmaceutical applications, 2-Methoxy-6-methyl-4-nitropyridine has also found utility in agrochemical research. Pyridine-based compounds are often used as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt plant metabolism and inhibit fungal growth. A recent study in Pesticide Biochemistry and Physiology demonstrated that 2-Methoxy-6-methyl-4-nitropyridine-derived compounds showed excellent herbicidal activity against a range of weed species without causing significant harm to non-target organisms.

In materials science, the unique electronic properties of pyridine derivatives make them valuable for the development of functional materials. 2-Methoxy-6-methyl-4-nitropyridine can be used as a building block for the synthesis of conductive polymers and other advanced materials with potential applications in electronics and energy storage. Research published in Advanced Materials highlighted the use of this compound in the preparation of conductive polymers with enhanced electrical conductivity and thermal stability.

The synthetic accessibility of 2-Methoxy-6-methyl-4-nitropyridine is another factor contributing to its popularity among chemists. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the nitration of 2-methoxy-6-methylpyridine using nitric acid or other nitrating agents. The resulting product can then be further modified through a variety of chemical reactions to generate a wide range of derivatives with tailored properties.

Safety considerations are crucial when handling 2-Methoxy-6-methyl-4-nitropyridine. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 2-Methoxy-6-methyl-4-nitropyridine (CAS No. 1804140-92-8) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.